Cas no 2171926-51-3 (2-(1-amino-2-methylpropyl)-4-(2-methylbutan-2-yl)phenol)
2-(1-amino-2-methylpropyl)-4-(2-methylbutan-2-yl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-amino-2-methylpropyl)-4-(2-methylbutan-2-yl)phenol
- 2171926-51-3
- EN300-1277136
-
- Inchi: 1S/C15H25NO/c1-6-15(4,5)11-7-8-13(17)12(9-11)14(16)10(2)3/h7-10,14,17H,6,16H2,1-5H3
- InChI Key: CPJBGXQJSUHTET-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1C(C(C)C)N)C(C)(C)CC
Computed Properties
- Exact Mass: 235.193614421g/mol
- Monoisotopic Mass: 235.193614421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 46.2Ų
2-(1-amino-2-methylpropyl)-4-(2-methylbutan-2-yl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1277136-0.05g |
2-(1-amino-2-methylpropyl)-4-(2-methylbutan-2-yl)phenol |
2171926-51-3 | 0.05g |
$624.0 | 2023-06-08 | ||
| Enamine | EN300-1277136-0.1g |
2-(1-amino-2-methylpropyl)-4-(2-methylbutan-2-yl)phenol |
2171926-51-3 | 0.1g |
$653.0 | 2023-06-08 | ||
| Enamine | EN300-1277136-0.25g |
2-(1-amino-2-methylpropyl)-4-(2-methylbutan-2-yl)phenol |
2171926-51-3 | 0.25g |
$683.0 | 2023-06-08 | ||
| Enamine | EN300-1277136-0.5g |
2-(1-amino-2-methylpropyl)-4-(2-methylbutan-2-yl)phenol |
2171926-51-3 | 0.5g |
$713.0 | 2023-06-08 | ||
| Enamine | EN300-1277136-1.0g |
2-(1-amino-2-methylpropyl)-4-(2-methylbutan-2-yl)phenol |
2171926-51-3 | 1g |
$743.0 | 2023-06-08 | ||
| Enamine | EN300-1277136-2.5g |
2-(1-amino-2-methylpropyl)-4-(2-methylbutan-2-yl)phenol |
2171926-51-3 | 2.5g |
$1454.0 | 2023-06-08 | ||
| Enamine | EN300-1277136-5.0g |
2-(1-amino-2-methylpropyl)-4-(2-methylbutan-2-yl)phenol |
2171926-51-3 | 5g |
$2152.0 | 2023-06-08 | ||
| Enamine | EN300-1277136-10.0g |
2-(1-amino-2-methylpropyl)-4-(2-methylbutan-2-yl)phenol |
2171926-51-3 | 10g |
$3191.0 | 2023-06-08 | ||
| Enamine | EN300-1277136-50mg |
2-(1-amino-2-methylpropyl)-4-(2-methylbutan-2-yl)phenol |
2171926-51-3 | 50mg |
$624.0 | 2023-10-01 | ||
| Enamine | EN300-1277136-100mg |
2-(1-amino-2-methylpropyl)-4-(2-methylbutan-2-yl)phenol |
2171926-51-3 | 100mg |
$653.0 | 2023-10-01 |
2-(1-amino-2-methylpropyl)-4-(2-methylbutan-2-yl)phenol Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 2-(1-amino-2-methylpropyl)-4-(2-methylbutan-2-yl)phenol
Professional Introduction to Compound with CAS No. 2171926-51-3 and Product Name: 2-(1-amino-2-methylpropyl)-4-(2-methylbutan-2-yl)phenol
The compound with the CAS number 2171926-51-3 and the product name 2-(1-amino-2-methylpropyl)-4-(2-methylbutan-2-yl)phenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural composition, has garnered attention for its potential applications in drug development and therapeutic interventions. The molecular structure of this compound incorporates several key functional groups that contribute to its distinctive chemical properties and biological activities.
At the core of this compound's identity is its phenolic backbone, which is a well-documented motif in medicinal chemistry due to its ability to engage in hydrogen bonding and exhibit antioxidant properties. The presence of two distinct alkyl chains, specifically a 1-amino-2-methylpropyl group at the 2-position and a 2-methylbutan-2-yl group at the 4-position, introduces a high degree of steric and electronic complexity. These substituents not only influence the compound's solubility and metabolic stability but also play a crucial role in modulating its interactions with biological targets.
Recent research in the field of drug discovery has highlighted the importance of polyfunctional molecules that can simultaneously engage multiple binding sites on a target protein or enzyme. The compound 2-(1-amino-2-methylpropyl)-4-(2-methylbutan-2-yl)phenol exemplifies this trend by integrating multiple pharmacophoric elements into a single scaffold. This design philosophy has been shown to enhance binding affinity and selectivity, which are critical factors in the development of novel therapeutics.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The amino group at the 1-position provides a versatile handle for further functionalization, allowing chemists to explore a wide range of derivatization strategies. For instance, coupling this compound with carboxylic acid derivatives can yield amides, which are ubiquitous motifs in biologically active molecules. Similarly, reductive amination reactions could introduce secondary or tertiary amine functionalities, expanding the chemical space accessible to medicinal chemists.
The 2-methylbutan-2-yl group at the 4-position adds another layer of complexity, contributing to both hydrophobic interactions and steric effects. This substituent can be particularly useful in optimizing binding interactions within lipid-rich environments, such as cell membranes or intracellular compartments. Such structural features are often exploited in the design of kinase inhibitors, which are among the most successful classes of drugs developed over the past few decades.
In terms of biological activity, preliminary studies suggest that 2-(1-amino-2-methylpropyl)-4-(2-methylbutan-2-yl)phenol may exhibit properties relevant to several therapeutic areas. For example, its phenolic moiety could contribute to antioxidant activity, which is increasingly recognized as a key mechanism in combating oxidative stress-related diseases. Additionally, the presence of both amino and alkyl groups may facilitate interactions with enzymes or receptors involved in metabolic pathways.
The synthesis of this compound presents an interesting challenge due to its complex architecture. Traditional organic synthesis techniques would likely involve multi-step sequences involving protection-deprotection strategies to ensure regioselective functionalization. However, advances in catalytic methods have made it possible to streamline many synthetic routes, reducing both cost and environmental impact. For instance, transition-metal-catalyzed cross-coupling reactions could provide efficient access to key intermediates without excessive waste generation.
As computational chemistry continues to advance, virtual screening methods are becoming increasingly valuable tools for identifying promising candidates like 2171926-51-3. Molecular docking simulations can predict how this compound might interact with various biological targets by modeling its three-dimensional structure within binding pockets. These predictions can then be validated experimentally, saving significant time and resources in the drug discovery process.
The pharmacokinetic profile of any new compound is another critical consideration during development. Factors such as solubility, bioavailability, and metabolic stability must be carefully evaluated to ensure that the drug reaches its target site effectively and remains active long enough to exert its desired therapeutic effect. The structural features of 2-(1-amino-2-methylpropyl)-4-(2-methylbutan-2-yl)phenol may offer advantages in these areas; for example, the alkyl chains could improve membrane permeability while minimizing unwanted interactions with non-target proteins.
In conclusion,2171926-51-3 represents a promising lead compound with significant potential for further development in pharmaceutical research. Its unique structural composition combines elements known to contribute to biological activity with functional groups that facilitate synthetic manipulation. As our understanding of disease mechanisms continues to evolve along with technological advancements in synthetic chemistry and computational biology,this type of polyfunctional molecule will remain at forefrontof efforts aimed at discovering new treatments for human health challenges.
2171926-51-3 (2-(1-amino-2-methylpropyl)-4-(2-methylbutan-2-yl)phenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)